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Compound of Interest

Compound Name: 3,5-Dimethoxyphenol

Cat. No.: B141022

Essential Safety and Handling Guide for 3,5-
Dimethoxyphenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3,5-Dimethoxyphenol. Adherence to these guidelines is critical for
ensuring laboratory safety and minimizing risks associated with this chemical.

Hazard Identification and Summary

3,5-Dimethoxyphenol is classified as an irritant.[1][2] The primary hazards associated with this
compound are:

e Skin Irritation: Causes skin irritation.[1][3]
o Eye Irritation: Causes serious eye irritation.[1][3]
o Respiratory Tract Irritation: May cause respiratory irritation.[1][3][4]

The toxicological properties of this substance have not been fully investigated, and effects from
exposure may be delayed.[1]

Hazard Classification:
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Hazard Class Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2
Specific target organ toxicity (single exposure) Category 3

Target Organs

Respiratory system

Source: Fisher Scientific, Sigma-Aldrich[3][4]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 3,5-Dimethoxyphenol. The

following table summarizes the

recommended PPE.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, Butyl
rubber).[5][6]

To prevent skin contact and

irritation.

Eye and Face Protection

ANSI-approved safety glasses
with side shields or chemical
splash goggles.[1][3] A face
shield may be required for

splash hazards.

To protect eyes from splashes

and irritation.

Skin and Body Protection

A flame-resistant lab coat, fully
buttoned.[5]

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood.[1][2] A
NIOSH-approved respirator
may be necessary for high-

dust conditions.

To prevent inhalation and

respiratory tract irritation.

Operational Plan for Safe Handling
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Engineering Controls and Preparation:

» Always handle 3,5-Dimethoxyphenol in a properly functioning chemical fume hood.[2][5]

o Ensure an eyewash station and safety shower are readily accessible and their locations are
known.[1][5]

o Remove all potential ignition sources from the work area, as the compound is combustible.

[1]

Handling Procedures:

Don PPE: Before handling, put on all required personal protective equipment as outlined in
the table above.

 Inspect Container: Check the container for any damage or leaks before opening.

» Transferring: When transferring the chemical, do so slowly to minimize dust generation and
accumulation.[1]

» Avoid Contact: Avoid contact with eyes, skin, and clothing.[1]
e Ventilation: Use with adequate ventilation to keep airborne concentrations low.[1]

o Hygiene: Wash hands thoroughly after handling, and before eating, drinking, or smoking.[4]
Contaminated clothing should be removed and washed before reuse.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[1][3]

Flush skin with plenty of water for at least 15
) minutes while removing contaminated clothing
Skin Contact ) S
and shoes. Seek medical attention if irritation

persists.[1][3]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation o ] ]
breathing is difficult, give oxygen. Seek medical
attention.[1][3]

Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth and drink
Ingestion

2-4 cupfuls of milk or water. Seek medical

attention.[1]

Disposal Plan

Waste containing 3,5-Dimethoxyphenol must be treated as hazardous waste.[5][6]
Waste Collection:

o Solid Waste: Collect contaminated consumables such as gloves, pipette tips, and paper
towels in a designated, leak-proof hazardous waste container lined with a heavy-duty plastic
bag.[2][6]

o Liquid Waste: Collect aqueous and non-halogenated organic solvent solutions in separate,
clearly labeled, and sealed hazardous waste containers.[6] Do not pour any waste down the
drain.[2]

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "3,5-Dimethoxyphenol,” and the associated hazards (e.g., "Irritant,”
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“Toxic").[1][2]

o Storage: Keep waste containers tightly sealed and stored in a designated, well-ventilated,
and cool area, away from incompatible materials.[1]

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal
contractor.[3][6]

Physical and Chemical Properties

Property Value

Appearance Light yellow solid[3]

Molecular Formula CsH1003

Molecular Weight 154.16 g/mol [2]

Melting Point 40 - 45°C /104 - 113 °F[3]

Boiling Point 172 - 175°C/ 341.6 - 347 °F @ 17 mmHg][3]
Flash Point 78 °C /1 172.4 °F[1][3]

Experimental Workflow Diagram

The following diagram outlines the logical workflow for the safe handling of 3,5-
Dimethoxyphenol.
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Workflow for Handling 3,5-Dimethoxyphenol
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Caption: Safe handling workflow for 3,5-Dimethoxyphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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